Cas no 1332584-18-5 (S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate)

• Product Name: S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate
• CAS No: 1332584-18-5
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 2093611
• PubChem ID: 86346274
• Update Time: 2025-05-26

S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate Chemical and Physical Properties

Names and Identifiers

• S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate
• S-(2-Benzoyl-4,5-dimethoxyphenyl)dimethylcarbamothioate
• 1332584-18-5

• MDL： MFCD20274500
• Inchi： 1S/C18H19NO4S/c1-19(2)18(21)24-16-11-15(23-4)14(22-3)10-13(16)17(20)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： RHLWRSIGAIQWAZ-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)C1C=C(C(=CC=1C(C1C=CC=CC=1)=O)OC)OC

Computed Properties

• Exact Mass: 345.10347926Da
• Monoisotopic Mass: 345.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.1Ų

S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate Security Information

• Storage Condition：(BD290484)

Additional information on S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate

Recent Advances in the Study of S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate (CAS: 1332584-18-5)

S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate (CAS: 1332584-18-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This thioester derivative, characterized by its benzoyl and dimethoxy phenyl moieties, has shown promising biological activities in preliminary studies. Recent literature indicates its potential as a modulator of key cellular pathways, particularly in the context of inflammation and oncology.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) investigated the compound's mechanism of action through comprehensive structure-activity relationship (SAR) analysis. The research team demonstrated that the dimethylcarbamothioate group plays a crucial role in the molecule's ability to inhibit specific protein-protein interactions involved in inflammatory signaling. Molecular docking studies revealed stable binding with the NF-κB pathway components, suggesting potential applications in autoimmune disease treatment.

Further pharmacological characterization was reported in Bioorganic & Medicinal Chemistry Letters (2024, 34, 128765), where researchers evaluated the compound's pharmacokinetic properties. The study highlighted favorable metabolic stability (t_1/2 = 4.7 h in human liver microsomes) and moderate blood-brain barrier permeability (P_app = 8.2 × 10^-6 cm/s in MDCK cells). These findings support the potential for central nervous system applications, though further optimization may be required to improve oral bioavailability (F = 23% in rat models).

Recent synthetic chemistry advancements have addressed previous challenges in the compound's production scale-up. A 2024 patent application (WO2024/078921) describes an improved synthetic route starting from 2-benzoyl-4,5-dimethoxybenzoic acid, achieving an overall yield of 68% compared to the original 42%. The new process features a one-pot thioesterification-carbamoylation sequence using dimethylcarbamoyl chloride in the presence of N,N'-diisopropylcarbodiimide (DIC) as coupling reagent.

Emerging safety data from preclinical studies indicate a favorable therapeutic index. Acute toxicity studies in rodents established an LD₅₀ > 500 mg/kg, while 28-day repeat dose toxicity testing showed no significant organ toxicity at therapeutic doses (≤50 mg/kg/day). However, researchers note the need for further genotoxicity assessment, as preliminary Ames tests showed equivocal results at high concentrations (≥100 μM).

The compound's potential as a chemical probe continues to grow, with recent chemical proteomics studies identifying several previously unknown protein targets. A notable finding published in ACS Chemical Biology (2024, 19, 3, 567-578) revealed unexpected binding to histone deacetylase (HDAC) isoforms, suggesting possible epigenetic modulation activity that warrants further investigation.

Current research directions focus on structural analogs to optimize potency and selectivity. Particularly, modifications at the dimethoxy positions show promise in enhancing target specificity, as demonstrated in a recent SAR campaign (European Journal of Medicinal Chemistry, 2024, 266, 116133). These developments position S-(2-Benzoyl-4,5-dimethoxyphenyl) dimethylcarbamothioate as a valuable scaffold for both therapeutic development and chemical biology tool discovery.